molecular formula C9H11N3O B8778204 2-(4-Ethynyl-1H-pyrazol-1-yl)-N,N-dimethylacetamide

2-(4-Ethynyl-1H-pyrazol-1-yl)-N,N-dimethylacetamide

Cat. No.: B8778204
M. Wt: 177.20 g/mol
InChI Key: PRJHQCNXGNNWNR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(4-Ethynyl-1H-pyrazol-1-yl)-N,N-dimethylacetamide is a useful research compound. Its molecular formula is C9H11N3O and its molecular weight is 177.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H11N3O

Molecular Weight

177.20 g/mol

IUPAC Name

2-(4-ethynylpyrazol-1-yl)-N,N-dimethylacetamide

InChI

InChI=1S/C9H11N3O/c1-4-8-5-10-12(6-8)7-9(13)11(2)3/h1,5-6H,7H2,2-3H3

InChI Key

PRJHQCNXGNNWNR-UHFFFAOYSA-N

Canonical SMILES

CN(C)C(=O)CN1C=C(C=N1)C#C

Origin of Product

United States

Synthesis routes and methods

Procedure details

N,N-Dimethyl-2-(4-((trimethylsilyl)ethynyl)-1H-pyrazol-1-yl)acetamide (Preparation 100, 0.55 g, 2.2 mmol) was dissolved in dry THF (10 ml). To the stirred solution was then added a solution of TBAF in THF (2.4 ml of a 1M solution in THF, 2.4 mmol). After 20 minutes the reaction was concentrated in vacuo and the residue taken up in ethyl acetate. The organic solution was washed with water, brine and dried over sodium sulphate. The organic solution was then concentrated in vacuum and the crude product purified by silica gel column chromatography eluting with neat ethyl acetate to afford the title compound as a pale brown powder (0.3 g, 77%). 1H-NMR (500 MHz, CDCl3): δ 2.98 (s, 3H), 3.01 (s, 1H), 3.07 (s, 3H), 4.95 (s, 2H), 7.62 (s, 1H), 7.69 (s, 1H).
Quantity
0.55 g
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reactant
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10 mL
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Yield
77%

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